Cas no 2228398-57-8 (2-hydroxy-3-1-(2-methylpropyl)-1H-pyrazol-5-ylpropanoic acid)
2-hydroxy-3-1-(2-methylpropyl)-1H-pyrazol-5-ylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-hydroxy-3-1-(2-methylpropyl)-1H-pyrazol-5-ylpropanoic acid
- 2-hydroxy-3-[1-(2-methylpropyl)-1H-pyrazol-5-yl]propanoic acid
- EN300-1737124
- 2228398-57-8
-
- Inchi: 1S/C10H16N2O3/c1-7(2)6-12-8(3-4-11-12)5-9(13)10(14)15/h3-4,7,9,13H,5-6H2,1-2H3,(H,14,15)
- InChI Key: NFVVYCIOKYQAJH-UHFFFAOYSA-N
- SMILES: OC(C(=O)O)CC1=CC=NN1CC(C)C
Computed Properties
- Exact Mass: 212.11609238g/mol
- Monoisotopic Mass: 212.11609238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 75.4Ų
2-hydroxy-3-1-(2-methylpropyl)-1H-pyrazol-5-ylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1737124-0.05g |
2-hydroxy-3-[1-(2-methylpropyl)-1H-pyrazol-5-yl]propanoic acid |
2228398-57-8 | 0.05g |
$1261.0 | 2023-09-20 | ||
| Enamine | EN300-1737124-0.1g |
2-hydroxy-3-[1-(2-methylpropyl)-1H-pyrazol-5-yl]propanoic acid |
2228398-57-8 | 0.1g |
$1320.0 | 2023-09-20 | ||
| Enamine | EN300-1737124-0.25g |
2-hydroxy-3-[1-(2-methylpropyl)-1H-pyrazol-5-yl]propanoic acid |
2228398-57-8 | 0.25g |
$1381.0 | 2023-09-20 | ||
| Enamine | EN300-1737124-0.5g |
2-hydroxy-3-[1-(2-methylpropyl)-1H-pyrazol-5-yl]propanoic acid |
2228398-57-8 | 0.5g |
$1440.0 | 2023-09-20 | ||
| Enamine | EN300-1737124-1.0g |
2-hydroxy-3-[1-(2-methylpropyl)-1H-pyrazol-5-yl]propanoic acid |
2228398-57-8 | 1g |
$1500.0 | 2023-06-04 | ||
| Enamine | EN300-1737124-2.5g |
2-hydroxy-3-[1-(2-methylpropyl)-1H-pyrazol-5-yl]propanoic acid |
2228398-57-8 | 2.5g |
$2940.0 | 2023-09-20 | ||
| Enamine | EN300-1737124-5.0g |
2-hydroxy-3-[1-(2-methylpropyl)-1H-pyrazol-5-yl]propanoic acid |
2228398-57-8 | 5g |
$4349.0 | 2023-06-04 | ||
| Enamine | EN300-1737124-10.0g |
2-hydroxy-3-[1-(2-methylpropyl)-1H-pyrazol-5-yl]propanoic acid |
2228398-57-8 | 10g |
$6450.0 | 2023-06-04 | ||
| Enamine | EN300-1737124-1g |
2-hydroxy-3-[1-(2-methylpropyl)-1H-pyrazol-5-yl]propanoic acid |
2228398-57-8 | 1g |
$1500.0 | 2023-09-20 | ||
| Enamine | EN300-1737124-5g |
2-hydroxy-3-[1-(2-methylpropyl)-1H-pyrazol-5-yl]propanoic acid |
2228398-57-8 | 5g |
$4349.0 | 2023-09-20 |
2-hydroxy-3-1-(2-methylpropyl)-1H-pyrazol-5-ylpropanoic acid Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on 2-hydroxy-3-1-(2-methylpropyl)-1H-pyrazol-5-ylpropanoic acid
Comprehensive Overview of 2-hydroxy-3-1-(2-methylpropyl)-1H-pyrazol-5-ylpropanoic acid (CAS No. 2228398-57-8)
2-hydroxy-3-1-(2-methylpropyl)-1H-pyrazol-5-ylpropanoic acid (CAS No. 2228398-57-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, characterized by its pyrazole core and hydroxypropanoic acid side chain, is often explored for its role in modulating enzymatic activity and serving as a building block for more complex molecules. Researchers are particularly interested in its bioactive potential, especially in the context of anti-inflammatory and metabolic regulation studies.
The molecular structure of 2-hydroxy-3-1-(2-methylpropyl)-1H-pyrazol-5-ylpropanoic acid features a 1H-pyrazole ring substituted with a 2-methylpropyl group at the 1-position and a hydroxypropanoic acid moiety at the 3-position. This configuration contributes to its polar solubility and hydrogen-bonding capacity, making it a versatile candidate for drug design. Recent studies highlight its potential as a ligand for targeting specific enzyme inhibitors, aligning with the growing demand for precision medicine and personalized therapeutics.
In the context of current trends, 2-hydroxy-3-1-(2-methylpropyl)-1H-pyrazol-5-ylpropanoic acid is frequently discussed alongside topics like small-molecule drug discovery and biocatalysis. Its relevance to green chemistry practices is also notable, as researchers seek sustainable synthesis methods to reduce environmental impact. Online searches often include queries such as "pyrazole derivatives in medicine" or "CAS 2228398-57-8 applications," reflecting widespread interest in its practical uses.
From a technical perspective, the compound's physicochemical properties, such as its melting point, logP value, and stability under various pH conditions, are critical for formulation scientists. Analytical techniques like HPLC, NMR, and mass spectrometry are commonly employed to characterize its purity and structure. These details are vital for ensuring reproducibility in preclinical studies and industrial-scale production.
The future trajectory of 2-hydroxy-3-1-(2-methylpropyl)-1H-pyrazol-5-ylpropanoic acid research may focus on its integration into combinatorial chemistry libraries or its role in multi-target drug development. As the scientific community prioritizes AI-driven molecular modeling, this compound could serve as a benchmark for cheminformatics algorithms predicting bioactivity. Its alignment with orphan drug initiatives further underscores its potential in addressing unmet medical needs.
In summary, CAS 2228398-57-8 represents a compelling case study at the intersection of medicinal chemistry and biotechnology. Its structural versatility and pharmacophore features position it as a valuable asset for both academic and industrial research, particularly in the era of targeted therapy and molecular diagnostics.
2228398-57-8 (2-hydroxy-3-1-(2-methylpropyl)-1H-pyrazol-5-ylpropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)